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Compound of Interest

Compound Name: 4-Ethylnonan-2-one

Cat. No.: B15434289

Disclaimer: Initial searches for "4-Ethylnonan-2-one" did not yield any results in chemical
databases or scientific literature. This suggests that the requested compound is either not a
recognized chemical entity or is extremely rare and not publicly documented. It is possible that
the name is a typographical error. This guide will therefore focus on a close structural analog,
4-methylnonan-2-one, for which scientific data is available.

Introduction

4-Methylnonan-2-one is a saturated aliphatic ketone. Its structure consists of a nine-carbon
chain (nonane) with a ketone functional group at the second carbon position and a methyl
group substituent at the fourth carbon position. As a chiral compound, it can exist as two
enantiomers, (R)-4-methylnonan-2-one and (S)-4-methylnonan-2-one. This guide provides a
comprehensive overview of its chemical properties, synthesis, and spectral characterization for
researchers, scientists, and drug development professionals.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of 4-methylnonan-2-
one.
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Property Value Reference
Molecular Formula C10H200 [1]
Molecular Weight 156.27 g/mol [1]

CAS Number 67639-92-3 [1]

IUPAC Name 4-methylnonan-2-one [1]

Boiling Point (estimated) 205.54 °C

Melting Point (estimated) -3.45°C

Density (estimated)

0.8284 g/cms3

Refractive Index (estimated)

1.4235

SMILES CCCcCcCc(Cc)ce(=0)C [1]
InChl=1S/C10H200/c1-4-5-6-

InChl 7-9(2)8-10(3)11/h9H,4-8H2,1- [1]
3H3
JBYKHOKWOUCUDJ-

InChlKey [1]
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Synthesis and Discovery

The specific historical discovery of 4-methylnonan-2-one is not well-documented in readily

available literature, suggesting it is a compound synthesized for specific research or

commercial purposes rather than a historically significant natural product. Its synthesis can be

achieved through various established methods for ketone formation. A common conceptual

approach involves the alkylation of a ketone enolate or a related synthetic equivalent.

General Synthetic Approach: Enolate Alkylation

A logical and widely applicable method for the synthesis of 4-methylnonan-2-one is the

alkylation of an enolate. This involves the deprotonation of a suitable ketone to form a

nucleophilic enolate, which then reacts with an alkyl halide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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